Cas no 1034142-09-0 (5-AMINO-1-(3-FLUOROPHENYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID)

• Product Name: 5-AMINO-1-(3-FLUOROPHENYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID
• CAS No: 1034142-09-0
• MF: C₁₀H₈FN₃O₂
• MW: 221.187825202942
• MDL: MFCD16311555
• CID: 4568828
• Update Time: 2023-04-06

5-AMINO-1-(3-FLUOROPHENYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-amino-1-(3-fluorophenyl)-
• 5-AMINO-1-(3-FLUOROPHENYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID

• MDL： MFCD16311555
• Inchi： 1S/C10H8FN3O2/c11-6-2-1-3-7(4-6)14-9(12)8(5-13-14)10(15)16/h1-5H,12H2,(H,15,16)
• InChI Key： KUHBYGONDIYODB-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(F)=C2)C(N)=C(C(O)=O)C=N1

Computed Properties

• Exact Mass: 221.060055g/mol
• Monoisotopic Mass: 221.060055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 221.19g/mol
• XLogP3: 1.7
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles